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Compound of Interest

Compound Name: N-benzoyl-D-glucosamine

Cat. No.: B1209402 Get Quote

Essential Safety and Handling Guide for N-
benzoyl-D-glucosamine
This guide provides crucial safety and logistical information for the handling and disposal of N-
benzoyl-D-glucosamine. The following procedures are based on best practices for handling

similar non-hazardous chemical powders.

1. Hazard Assessment

N-benzoyl-D-glucosamine is a derivative of glucosamine. While a specific Safety Data Sheet

(SDS) for N-benzoyl-D-glucosamine is not readily available, information from related

compounds such as N-Acetyl-D-glucosamine suggests that it is not classified as a hazardous

substance.[1] However, as with any chemical, it is crucial to handle it with care to minimize

exposure. Potential hazards include:

Inhalation: May cause respiratory tract irritation.[2][3]

Skin Contact: May cause skin irritation.[2][3]

Eye Contact: May cause eye irritation.[1][2][3]

Ingestion: Ingestion of large quantities may cause gastrointestinal upset.[2]

2. Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling

N-benzoyl-D-glucosamine in a laboratory setting.

Protection Type Recommended PPE Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1]

Skin Protection
Laboratory coat and

disposable gloves

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1] Nitrile gloves

are a suitable option.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

If dust is generated and

ventilation is inadequate, a

NIOSH-approved dust mask or

respirator should be worn.[2]

3. Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential to ensure safety and prevent

contamination.

Preparation:

Ensure the work area, typically a laboratory fume hood or a well-ventilated space, is clean

and uncluttered.

Don the appropriate PPE as outlined in the table above.

Weighing and Aliquoting:

Handle the solid powder carefully to minimize dust generation.
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Use a spatula or other appropriate tool to transfer the desired amount of N-benzoyl-D-
glucosamine.

If possible, perform these operations over a contained surface to easily collect any spills.

Dissolving:

When preparing solutions, add the solid to the solvent slowly while stirring to prevent

splashing.

Post-Handling:

Tightly seal the container of N-benzoyl-D-glucosamine after use.

Clean the work area thoroughly.

Remove PPE in the correct order to avoid cross-contamination and wash hands

immediately.

4. Disposal Plan

Proper disposal of chemical waste is critical to environmental safety and regulatory compliance.

Solid Waste:

Collect any waste N-benzoyl-D-glucosamine powder by sweeping it up and placing it in a

suitable, labeled container for disposal.[1][4]

Avoid generating dust during cleanup.[1]

Contaminated Materials:

Dispose of contaminated items such as gloves, weighing paper, and paper towels in the

designated solid chemical waste container.

Regulatory Compliance:

All chemical waste must be disposed of in accordance with local, regional, and national

regulations.[1][5] Consult your institution's environmental health and safety (EHS) office for
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specific guidelines.
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Caption: Workflow for Safe Handling of N-benzoyl-D-glucosamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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